N-(1-(3-(tert-butyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-N-methyl-1H-benzo[d]imidazole-5-sulfonamide

• IUPAC Name: N-[1-(3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N-methyl-3H-benzimidazole-5-sulfonamide
• InChI: InChI=1S/C20H24N8O2S/c1-20(2,3)19-24-23-17-7-8-18(25-28(17)19)27-10-13(11-27)26(4)31(29,30)14-5-6-15-16(9-14)22-12-21-15/h5-9,12-13H,10-11H2,1-4H3,(H,21,22)
• InChI Key: DOZCIQAMYKSUKY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)S(=O)(=O)C4=CC5=C(C=C4)N=CN5
• Molecular Formula: C20H24N8O2S
• Molecular Weight: 440.5 g/mol

Description

This compound is a complex organic molecule that contains several heterocyclic rings including a triazolo[4,3-b]pyridazine, an azetidine, and a benzimidazole. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the preparation of the individual rings followed by their coupling. For instance, the triazolo[4,3-b]pyridazine ring could potentially be synthesized from a monosubstituted tetrazine or a tetrazine-based fused ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Based on its structure, it could potentially undergo a variety of reactions including nucleophilic substitutions, eliminations, and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the tert-butyl group could increase its lipophilicity, which might enhance cell permeability.

Scientific Research Applications

Biochemical Impacts and Potential Insecticidal Applications

A study focused on the synthesis and characterization of new bioactive sulfonamide thiazole derivatives, which included compounds structurally similar to the specified chemical, demonstrated potential insecticidal agents against the cotton leafworm, Spodoptera littoralis. These compounds exhibited significant toxic effects, indicating their potential use in agricultural pest control (Soliman, El Salam, Fadda, & Abdelmotaal, 2020).

Herbicidal Activities

Research on the design, synthesis, and structure-activity relationships of novel ALS inhibitors, including compounds structurally related to the one , revealed their herbicidal activities. This suggests the compound's potential application in developing new herbicides for agricultural use (Ren et al., 2000).

Antitumor and Antibacterial Agents

Another study synthesized thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives, including compounds with a similar structure, showing potent antitumor and antibacterial agents. These compounds exhibited higher activity against various cancer cell lines and bacteria, highlighting their potential in medical and pharmaceutical applications (Hafez, Alsalamah, & El-Gazzar, 2017).